3-(2,2-diphenylacetamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide
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Description
3-(2,2-diphenylacetamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C31H26N2O3 and its molecular weight is 474.56. The purity is usually 95%.
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Scientific Research Applications
Antituberculosis Activity
Benzofuran derivatives, including similar structural analogs, have been scrutinized for their antituberculosis activity. Organotin(IV) complexes, for instance, have shown promising antituberculosis effects. The activity of these complexes is influenced by the ligand environment, organic groups attached to the tin, and the structure of the compound, highlighting the importance of structural diversity and the potential for benzofuran derivatives in developing antituberculosis agents (Iqbal, Ali, & Shahzadi, 2015).
Antimicrobial and Anti-inflammatory Properties
Benzofuran derivatives have been explored for their antimicrobial and anti-inflammatory properties. The structural diversity of benzofuran compounds allows for a broad range of biological activities, making them potential leads for developing new therapeutic agents. Synthesized benzofuran derivatives have shown significant antimicrobial activity against various pathogens, suggesting the potential for these compounds in treating infectious diseases (Kumar, Kumar, & Khan, 2020).
Bioactivity and Synthesis of Benzofuran Derivatives
Benzofuran compounds are recognized for their strong biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. Recent discoveries have identified novel benzofuran compounds with potential applications in drug development, highlighting the versatility of benzofuran derivatives in pharmaceutical research (Miao et al., 2019).
Pharmacokinetics, Pharmacodynamics, and Toxicology
While not directly related to the specific chemical compound , research on the pharmacokinetics, pharmacodynamics, and toxicology of benzofuran derivatives offers insights into their potential health risks and benefits. Such studies are crucial for understanding the therapeutic potential and safety profile of new psychoactive substances, including benzofuran derivatives (Nugteren-van Lonkhuyzen et al., 2015).
Properties
IUPAC Name |
3-[(2,2-diphenylacetyl)amino]-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H26N2O3/c1-2-21-17-19-24(20-18-21)32-31(35)29-28(25-15-9-10-16-26(25)36-29)33-30(34)27(22-11-5-3-6-12-22)23-13-7-4-8-14-23/h3-20,27H,2H2,1H3,(H,32,35)(H,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPYISRMMPJGSJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.